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Compound of Interest

Compound Name: Dodine

Cat. No.: B1670866

An In-depth Technical Guide to the Physical and Chemical Properties of Dodine Fungicide

Introduction

Dodine, an aliphatic nitrogen fungicide and bactericide, is chemically identified as 1-
dodecylguanidinium acetate.[1][2][3] It has been utilized in agriculture since the 1950s for the
control of a variety of fungal diseases on fruit and ornamental crops.[4] Notably, it is effective
against apple and pear scab, cherry leaf spot, and peach leaf curl.[4][5] The mode of action of
dodine involves the disruption of the fungal cell membrane, leading to the loss of essential
cellular components and inhibition of fungal growth.[5][6][7] This document provides a
comprehensive overview of the physical and chemical properties of dodine, intended for
researchers, scientists, and professionals in drug development.

Chemical Identity
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Identifier Value

Common Name Dodine[1][7]

IUPAC Name 1-dodecylguanidinium acetate[1][2][8]

CAS Name dodecylguanidine monoacetate[1][2]

CAS Registry Number 2439-10-3[1][51[7181eno11]

Molecular Formula C15H33N302[1][2][3][4][8][12]

Molecular Weight 287.44 g/mol [3][51[71[8]1I91[11]

Chemical Structure (Image of the chemical structure of Dodine)

Physicochemical Properties

The physical and chemical characteristics of dodine are crucial for understanding its
environmental fate, biological activity, and formulation development.

Quantitative Physicochemical Data
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Property

Value

Conditions

Physical State

White to slightly yellow
crystalline solid[1][4][5]

Room Temperature

Melting Point 133.2 - 136 °C[1][3][4][5]
N ) Decomposes at ~200 °C
Boiling Point »
before boiling[1][12]
Vapor Pressure <5.49 x 10-° Pa 50 °C[1]
Water Solubility 630 mg/L 25 °C[5]

870 mg/L 20 °C, pH 4.9[1]
930 mg/L 20 °C, pH 6.9[1]
790 mg/L 20 °C, pH 9.1[1]

Solubility in Organic Solvents

Soluble in methanol and
ethanol[5]

Room Temperature

n-octanol: 16.54 g/L 20 °C[1]
Soluble in DMSOI8]
Insoluble in most other organic
solvents[4][5]
Octanol-Water Partition

0.87

Coefficient (log Pow)

20-25 °C, pH 4.6[1]

0.96

20-25 °C, pH 9.3[1]

Dissociation Constant (pKa)

>13 (strong base)[10]

Chemical Stability

Dodine is stable under normal temperature and storage conditions, both as a solid and in

solution under moderately acidic or alkaline environments.[4] Under highly alkaline conditions,

the free base can be liberated.[4]
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» Hydrolysis: Dodine is stable to hydrolysis. Studies have shown no significant degradation at
pH 4, 7, and 9 in sterile, dark conditions over a 30-day period at 25 °C.[1]

e Photodegradation: Information on the photodegradation of dodine is limited in the provided
search results.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of dodine are
often proprietary. However, standardized methods, such as those established by the
Organisation for Economic Co-operation and Development (OECD), are typically employed.

General Workflow for Physicochemical Property
Determination
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:
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(e.g., OECD Guideline)

:

Reagent and Standard Preparation

Experinientation

Execution of Experiment
(e.g., solubility flask method)

:

Data Collection

Analysis & Reporting

Data Analysis and Calculation

:

Reporting of Results

Click to download full resolution via product page

Caption: A generalized workflow for the determination of physicochemical properties of a test
substance.
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e Solubility (OECD 105): The flask method is commonly used. A surplus of the test substance
is agitated in water at a specific temperature until equilibrium is reached. The concentration
of the substance in the aqueous solution is then determined by a suitable analytical method.

o Vapor Pressure (OECD 104): The vapor pressure is often determined using methods like gas
saturation or effusion.

o Octanol-Water Partition Coefficient (OECD 107): The shake-flask method is a common
technique. The test substance is dissolved in a mixture of n-octanol and water, and after
equilibration, the concentration in each phase is measured.

Mechanism of Action

The primary mode of action of dodine as a fungicide is the disruption of the fungal cell
membrane. The cationic guanidinium head group of the dodine molecule interacts with the
anionic components of the fungal membrane, while the lipophilic dodecyl tail inserts into the
lipid bilayer. This leads to a loss of membrane integrity, leakage of essential cellular contents,
and ultimately, cell death.
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Caption: Proposed mechanism of action of dodine leading to fungal cell membrane disruption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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